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Compound of Interest

Compound Name: 5-Benzylhydantoin

Cat. No.: B043465

5-Benzylhydantoin: A Comprehensive Technical
Guide

This technical guide provides an in-depth overview of the physical and chemical properties of
5-Benzylhydantoin, tailored for researchers, scientists, and professionals in drug
development. The document summarizes key quantitative data, details experimental protocols
for its synthesis, and visualizes relevant biological pathways and experimental workflows.

Core Physical and Chemical Properties

5-Benzylhydantoin, a derivative of hydantoin, possesses a unique molecular structure that
contributes to its notable biological activities. It is a white to off-white crystalline solid.[1] The
core properties of this compound are summarized below.
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Property Value Reference
Molecular Formula C10H10N202 [2][3]
Molecular Weight 190.20 g/mol [2][3][4]
Melting Point 188-189 °C [5][6]

White to off-white crystalline
Appearance , [1]

solid
CAS Number 3530-82-3 [2][41[5]

Table 1: Core Physical and Chemical Properties of 5-Benzylhydantoin

Solubility and Acidity

The solubility and acidity of 5-Benzylhydantoin are critical parameters for its handling and
formulation in research and development.

Solvent Solubility Reference
Methanol Soluble [51[6]
Ethanol Soluble [1]

Dimethyl Sulfoxide (DMSO) Soluble [1]

Water Limited solubility [1]

Table 2: Solubility Profile of 5-Benzylhydantoin

The pKa value for the abstraction of a hydrogen atom at the 5-position of 5-substituted
hydantoins generally falls within the range of 8.5 to 9.5. A specific experimentally determined
pKa value for 5-Benzylhydantoin is not readily available in the cited literature.

Spectral Data

Spectroscopic data is essential for the identification and characterization of 5-
Benzylhydantoin. While a comprehensive set of spectra for the parent compound is not fully
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detailed in the provided search results, representative data for closely related derivatives offer
valuable insights. For instance, the spectral data for 5-methyl-5-benzyl hydantoin has been
reported.

In the *H NMR spectrum of 5-methyl-5-benzyl hydantoin, signals for the N-H protons of the
hydantoin ring appear at 7.94 and 10.36 ppm. The diastereotopic protons of the CHz group are
observed as an AB quartet at 3.16 and 2.94 ppm. Aromatic proton signals are found at 7.34,
6.91, and 6.81 ppm.

The 13C NMR spectrum shows the carbonyl groups (C=0) at 178.0 and 156.6 ppm. The C-5
carbon of the hydantoin ring resonates at 63.3 ppm.

The IR spectrum of 5-methyl-5-benzyl hydantoin displays a characteristic N-H stretching
vibration at 3109 cm~1. Strong bands for the C=0 stretchers are observed at 1748 cm~* and
1732 cm™1.

Experimental Protocols

The synthesis of 5-Benzylhydantoin and its derivatives can be achieved through various
methods. The Bucherer-Berg reaction is a classical and effective approach.

Modified Bucherer-Berg Synthesis of 5-Methyl-5-Benzyl
Hydantoin

This protocol describes a modified Bucherer—Berg reaction for the synthesis of 5-methyl-5-
benzyl hydantoin, a closely related derivative of 5-Benzylhydantoin.

Materials:

Phenylacetone

Ethanol

Water

Sodium Cyanide (NaCN)

Ammonium Carbonate ((NH4)2CO3)
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» Concentrated Hydrochloric Acid (HCI)

Procedure:

» Dissolve phenylacetone (0.1 mol) in a 1:1 mixture of ethanol and water (120 mL total).
e Add sodium cyanide (0.15 mol) and ammonium carbonate (0.15 mol) to the solution.
e Heat the mixture at 60 °C and stir for 24 hours.

o After 24 hours, acidify the reaction mixture with concentrated HCI to a pH of 6-6.5 in a well-
ventilated fume hood.

e Cool the mixture to room temperature to allow for crystallization.
« Filter the resulting crystals and recrystallize from 50% ethanol.

e Dry the purified crystals to obtain 5-methyl-5-benzyl hydantoin.

Click to download full resolution via product page

Modified Bucherer-Berg synthesis workflow.

Biological Activity and Signaling Pathways

5-Benzylhydantoin and its derivatives exhibit a range of biological activities, including
antibacterial and potential anticancer properties. Some derivatives have been investigated as
inhibitors of bacterial growth, showing promise against bacteria such as Salmonella typhi.[1]
Furthermore, certain 5-benzylidene-hydantoin derivatives have been identified as inhibitors of
the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase, a key player in cancer cell
proliferation.
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The compound UPR1024, a 5-benzylidene-hydantoin derivative, has been shown to have
antiproliferative and proapoptotic effects on non-small cell lung cancer cell lines. Its mechanism
of action involves the inhibition of EGFR tyrosine kinase activity and the induction of DNA
damage, leading to cell cycle arrest and apoptosis. The apoptotic process involves both the
extrinsic and intrinsic pathways.
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EGFR inhibition by a 5-benzylidene-hydantoin derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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